Cas no 1420958-53-7 (6-Azaspiro[3.4]octan-2-ylmethanol)

6-Azaspiro[3.4]octan-2-ylmethanol structure
1420958-53-7 structure
Product Name:6-Azaspiro[3.4]octan-2-ylmethanol
CAS No:1420958-53-7
MF:C8H15NO
MW:141.210802316666
MDL:MFCD24384534
CID:2180241
PubChem ID:71649931
Update Time:2025-04-21

6-Azaspiro[3.4]octan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 6-Azaspiro[3.4]octan-2-ylmethanol
    • 1420958-53-7
    • CS-0050335
    • SY028111
    • MFCD24384534
    • 7-Azaspiro[3.4]octan-2-ylmethanol
    • SB22979
    • AS-51932
    • DB-284221
    • SCHEMBL20231857
    • EN300-1708827
    • 2-(Hydroxymethyl)-6-azaspiro[3.4]octane
    • {6-azaspiro[3.4]octan-2-yl}methanol
    • P13929
    • 6-Azaspiro[3.4]octane-2-methanol
    • VGC95853
    • AKOS023835029
    • MDL: MFCD24384534
    • Inchi: 1S/C8H15NO/c10-5-7-3-8(4-7)1-2-9-6-8/h7,9-10H,1-6H2
    • InChI Key: YGZXVXPJKIJJOL-UHFFFAOYSA-N
    • SMILES: OCC1CC2(CNCC2)C1

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 32.3Ų

6-Azaspiro[3.4]octan-2-ylmethanol Pricemore >>

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abcr
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